3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide

• Molecular Formula: C27H35N3O5
• Molecular Weight: 481.6 g/mol
• IUPAC Name: 3-(3-tert-butyl-5-methyl-7-oxofuro[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]propanamide
• InChI: InChI=1S/C27H35N3O5/c1-17-18(7-8-24(31)29(6)15-25(32)30-11-9-28(5)10-12-30)26(33)35-23-14-22-20(13-19(17)23)21(16-34-22)27(2,3)4/h13-14,16H,7-12,15H2,1-6H3
• InChI Key: ZBHYEEZOKWCGCS-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=C1C=C3C(=C2)OC=C3C(C)(C)C)CCC(=O)N(C)CC(=O)N4CCN(CC4)C
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C(=CO3)C(C)(C)C)CCC(=O)N(C)CC(=O)N4CCN(CC4)C

Description

3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide involves the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It also inhibits the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in the brain. Additionally, the compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of inflammatory cytokines.
Biochemical and Physiological Effects:
3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide has been shown to have various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit the aggregation of amyloid-beta peptides in Alzheimer's disease, and inhibit the production of inflammatory cytokines in inflammation. Additionally, the compound has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide in lab experiments is its potential therapeutic applications in various diseases. Additionally, the compound has been shown to have multiple mechanisms of action, which can provide insight into the underlying mechanisms of disease. However, a limitation of using the compound in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research of 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide. One direction is to further study its potential therapeutic applications in various diseases, including cancer and Alzheimer's disease. Another direction is to investigate its potential use as a drug delivery system due to its ability to cross the blood-brain barrier. Additionally, further research is needed to understand the compound's mechanisms of action and its effects on various signaling pathways.

Synthesis Methods

The synthesis of 3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide involves multiple steps and requires expertise in organic chemistry. The compound is typically synthesized through the reaction of 7-hydroxy-4-methylcoumarin with tert-butylacetoacetate to form a furochromone intermediate. The intermediate is then reacted with N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide to form the final product.

Scientific Research Applications

3-(3-tert-butyl-5-methyl-7-oxo-7H-furo[3,2-g]chromen-6-yl)-N-methyl-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]propanamide has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and inflammation. The compound has been shown to have anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. It has also been studied for its potential use in Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides. Additionally, the compound has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.